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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171

An In-depth Technical Guide to Isooctyl Acrylate

Introduction

Isooctyl acrylate (I0OA) is an organic compound belonging to the acrylate ester class of
chemicals.[1] It is the ester formed from acrylic acid and isooctanol, a branched eight-carbon
alcohol.[1] Characterized as a clear, colorless liquid, IOA is a key monofunctional monomer
used extensively in the synthesis of acrylic polymers and copolymers through free-radical
polymerization.[1][2] The branched isooctyl group imparts specific properties to the resulting
polymers, such as a low glass transition temperature (Tg), flexibility, and hydrophobicity.[1][2]
These characteristics make isooctyl acrylate a valuable component in the formulation of
pressure-sensitive adhesives (PSAS), including medical-grade adhesives, as well as in
coatings, sealants, and as a reactive diluent in various polymer systems.[1][2][3]

Chemical Identity and Molecular Structure
o Chemical Name: Isooctyl acrylate
e CAS Number: 29590-42-9[4]

e Molecular Formula: C11H2002[3]

e Synonyms: 2-Propenoic acid, isooctyl ester; 6-methylheptyl acrylate; Acrylic acid, isooctyl
ester[3]
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The molecular structure consists of a branched eight-carbon alkyl (isooctyl) group ester-linked

to an acrylate moiety.[5] This structure provides a combination of a flexible, hydrophobic side

chain and a reactive vinyl group for polymerization.

Physicochemical Properties

The physical and chemical properties of isooctyl acrylate are summarized in the table below.

Property Value Reference
Molecular Weight 184.27 g/mol [3]
Appearance Colorless liquid [11[3]
Density 0.88 g/lcm3 at 25 °C [51[6]
Boiling Point 196.8 °C [3]
125 °C at 20 mmHg [5]
Flash Point 91 °C (closed cup) [31[7]
Vapor Pressure 0.15 mmHg [3]
- 0.001 g/100ml at 23 °C (very
Water Solubility [3]
poor)

LogP (Octanol/Water Partition

o 3.93 [3]
Coefficient)
Refractive Index (n20/D) 1.437 [51[8]
Viscosity 2 mmz?/s at 25 °C [3]

Synthesis and Manufacturing

The primary industrial synthesis of isooctyl acrylate is achieved through the direct
esterification of acrylic acid with isooctanol.[1] This reaction is typically catalyzed by an acid,
such as sulfuric acid, and is reversible.[1][8] To drive the reaction toward the product, an
excess of the alcohol may be used, and water is removed as it is formed.[1] A polymerization
inhibitor is also added to prevent the premature polymerization of the acrylate monomer during
the process.[2][9]
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Figure 1: General workflow for the synthesis of isooctyl acrylate via esterification.

Polymerization and Applications

Isooctyl acrylate is a monofunctional monomer that readily undergoes free-radical
polymerization due to its vinyl group.[1] It is a crucial building block for acrylic polymers and is
often copolymerized with other monomers to tailor the final properties of the material. Its low
viscosity also allows it to be used as a reactive diluent, which helps to reduce the viscosity of
resin formulations for easier processing before being incorporated into the polymer backbone
during curing.[2]

Polymers derived from IOA are noted for their excellent flexibility, adhesion, and durability,
particularly at low temperatures.[1]

Key Application Areas:

e Pressure-Sensitive Adhesives (PSAs): IOAis a primary component in the production of
acrylic PSAs, valued for its ability to create a good balance of tack, peel, and shear strength.

[2]

o Medical Adhesives: Due to good biocompatibility and low skin irritation potential, IOA-based
copolymers are used in hypoallergenic medical adhesives for skin contact applications.[3][5]

o Coatings and Sealants: It enhances flexibility, water resistance, and adhesion in various
coating and sealant formulations.[10]

e Hydrogels: Can be incorporated into hydrogel networks for applications such as controlled
drug delivery.[2]

Figure 2: Logical flow of free-radical polymerization using isooctyl acrylate (IOA) monomer.

Experimental Protocols
Synthesis of Isooctyl Acrylate via Esterification

This protocol is based on a described industrial process and should be adapted for laboratory
scale with appropriate safety measures.

Materials:
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e Acrylic acid

 Isooctanol (Molar ratio to acrylic acid typically 1.2:1 to 1.5:1)[1]
o Water-soluble acid catalyst (e.g., sulfuric acid)

o Polymerization inhibitor (e.g., hydroquinone)

e Three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a
distillation setup (e.g., Dean-Stark apparatus) to remove water.

e Heating mantle
e Vacuum source

Procedure:

Charge the reaction flask with the polymerization inhibitor, acrylic acid, and isooctanol.[9]

Begin stirring the mixture to ensure homogeneity.

Slowly add the acid catalyst to the mixture while stirring.[9]

Assemble the distillation apparatus and begin heating the mixture.

Gradually increase the temperature while applying a vacuum to facilitate the removal of
water produced during the esterification. A multi-stage process can be effective[9]:

[¢]

Stage 1: Heat to 88-92 °C under a vacuum of -38.0 to -43.0 kPa.

[e]

Stage 2: Increase temperature to 95.0-97.5 °C and vacuum to -53.0 to -58.0 kPa.

o

Stage 3: Increase temperature to 103.0-107.0 °C and vacuum to -70.0 to -72.5 kPa.

[¢]

Stage 4: Hold at 110.0-115.0 °C under a vacuum of -77.5 to -82.5 kPa to drive the reaction
to completion.

o Monitor the reaction by collecting the water in the distillation receiver. The reaction is
considered complete when water is no longer produced.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1210171
https://patents.google.com/patent/CN111807960A/en
https://patents.google.com/patent/CN111807960A/en
https://patents.google.com/patent/CN111807960A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cool the crude product mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with a sodium bicarbonate
solution (to neutralize the acid catalyst) and then with brine or deionized water to remove
impurities.

e Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and purify by
vacuum distillation to obtain pure isooctyl acrylate.

Radical Polymerization of Isooctyl Acrylate

This protocol outlines a conceptual method for nanoemulsion polymerization.

Materials:

 Isooctyl acrylate (monomer)

e Sodium dodecyl sulfate (SDS) (surfactant)

o Potassium persulfate (KPS) (water-soluble initiator)[11]

» Deionized water

e Reaction vessel with mechanical stirrer, condenser, nitrogen inlet, and temperature control.
Procedure:

o Prepare an aqueous solution of the surfactant (SDS) in deionized water within the reaction
vessel.

o Add the isooctyl acrylate monomer to the surfactant solution while stirring vigorously to
form a stable nanoemulsion.

e Purge the system with nitrogen for at least 30 minutes to remove dissolved oxygen, which
can inhibit free-radical polymerization.

e Heat the emulsion to the desired reaction temperature (e.g., 70-80 °C) under a continuous
nitrogen blanket.
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e Prepare a fresh aqueous solution of the initiator (KPS) and add it to the heated emulsion to
start the polymerization.

» Maintain the reaction at a constant temperature and stirring speed for several hours. The
progress can be monitored by taking samples periodically to analyze for monomer
conversion using techniques like gravimetry or gas chromatography.

e Once the desired conversion is reached, cool the reactor to terminate the polymerization.
The result is a stable latex of poly(isooctyl acrylate) nanoparticles.[11]

Safety and Toxicology

Isooctyl acrylate is a combustible liquid and presents several health and environmental
hazards.[4][12] Handling should be performed in well-ventilated areas, away from heat and
open flames, using appropriate personal protective equipment (PPE).[6][7]

GHS Hazard Classification:

Hazard Code Hazard Statement Reference
H227 Combustible liquid [41[12]
H315 Causes skin irritation [31[4]

H319 Causes serious eye irritation [3114]

H335 May cause respiratory irritation  [3][4]

H400 Very toxic to aquatic life [31[4]

Very toxic to aquatic life with
H410 ) [3][4]
long lasting effects

o Exposure Routes: Inhalation, skin contact, eye contact, ingestion.[3][7]

o Short-Term Effects: The substance is irritating to the eyes, skin, and respiratory tract.[3][7]
Ingestion poses an aspiration hazard, which could lead to pneumonitis.[3][7]
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» Long-Term Effects: Repeated or prolonged skin contact may lead to skin sensitization or an
allergic reaction.[7][12]

e Environmental Hazards: The substance is very toxic to aquatic organisms and should not be
released into the environment.[3][7]

o Spillage and Disposal: In case of a spill, collect leaking liquid in covered containers and
absorb the remainder with sand or an inert absorbent.[3][7] Dispose of waste according to
local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1210171#isooctyl-acrylate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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